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Proper Disposal Procedures for CL075
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Compound of Interest

Compound Name: CLO75

cat. No.: B1669137

The following provides detailed guidance on the proper disposal of CL075, a substance
identified as toxic if swallowed and an irritant to the eyes, respiratory system, and skin.[1]
Adherence to these procedures is essential for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to be aware of the hazards
associated with CL0O75.

Hazard Summary:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669137?utm_src=pdf-interest
https://www.benchchem.com/product/b1669137?utm_src=pdf-body
http://www.ulab360.com/files/prod/manuals/201307/04/534913002.pdf
https://www.benchchem.com/product/b1669137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Rating/Statement

Source

HMIS Classification

Health Hazard: 3, Flammability
Hazard: 0, Reactivity Hazard: O

[1]

NFPA Rating

Health Hazard: 3, Fire: 0,
Reactivity Hazard: 0

[1]

OSHA Hazards

Highly toxic by ingestion,

irritant

[1]

GHS Hazard Statements

H301: Toxic if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1]

European Directive R-phrases

R25: Toxic if swallowed.
R36/37/38: Irritating to eyes,

respiratory system and skin.

[1]

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling CL075. This includes,

but is not limited to:

Lab coat

Safety glasses or goggles[1]

Chemical-resistant gloves

Step-by-Step Disposal Protocol

The disposal of CL075 and its contaminated materials must be managed as hazardous waste.

1. Waste Segregation and Collection:

For procedures that may generate dust, use a NIOSH-approved respirator.[2]
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Solid Waste: Collect solid CL075 waste, including contaminated personal protective
equipment (PPE) and spill cleanup materials, in a designated and clearly labeled hazardous
waste container.[3]

Liquid Waste: If CLO75 is in a solution, collect it in a leak-proof, chemical-resistant container.
The first rinse of any container that held CL075 must also be collected as hazardous waste.

[3]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first
rinseate must be collected as hazardous waste. Subsequent rinses may be permissible for
drain disposal depending on local regulations, but it is best practice to collect all rinses. After
thorough rinsing and air-drying, obliterate or remove the original label before disposing of the
container as regular solid waste.[3]

Sharps: Any sharps contaminated with CLO75, such as needles or razor blades, must be
placed in a designated puncture-resistant sharps container.

. Labeling and Packaging:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "CL075."[4] Do not use abbreviations or chemical formulas.[4]

Ensure the container lid is securely fastened at all times, except when adding waste.[3]

Store waste containers in a designated satellite accumulation area that is in a secondary
containment bin to prevent spills.[3]

. Accidental Release Measures:

In the event of a spill, take the following steps:

Evacuate unprotected personnel from the area.[1]
Wear appropriate PPE, including respiratory protection if dust is present.[1]
Avoid dust formation.[1]

Sweep up the spilled material and place it in a closed container for disposal.[1]
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Ventilate the area and wash the spill site after the material cleanup is complete.[1]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3]

Do not dispose of CL075 down the drain or in the regular trash.[3]

Experimental Workflow: CL075 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of CL0O75 waste.
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Caption: Workflow for the safe disposal of CL075 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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